2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13ClFNO/c17-15-9-12(18)5-7-14(15)16(20)19-13-6-4-10-2-1-3-11(10)8-13/h4-9H,1-3H2,(H,19,20)
• InChI Key: AIHFUAOYKTYLAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H13ClFNO
• Molecular Weight: 289.73 g/mol

Description

2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide inhibits HDAC activity by binding to the active site of the enzyme. This results in the acetylation of histone proteins, leading to changes in gene expression and cellular processes. The inhibition of HDAC activity has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide have been studied extensively. It has been found to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to inhibit the growth and metastasis of cancer cells in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide in lab experiments is its specificity towards HDAC enzymes. This allows for the selective inhibition of HDAC activity, which can lead to changes in gene expression and cellular processes. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide. One direction is the development of more potent and selective HDAC inhibitors based on the structure of 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide. Another direction is the investigation of its potential use in the treatment of other diseases, such as neurodegenerative disorders and inflammatory diseases. Additionally, the development of more efficient synthesis methods for 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide involves the reaction between 2-chloro-4-fluoroaniline and 2,3-dihydro-1H-indene-5-carboxylic acid in the presence of a coupling reagent and a base. The reaction yields 2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide as a white solid with a purity of more than 98%.

Scientific Research Applications

2-chloro-N-(2,3-dihydro-1H-inden-5-yl)-4-fluorobenzamide has been used in various scientific research applications. It has been found to exhibit inhibitory activity against histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. HDAC inhibitors have been studied for their potential use in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases.